Cas no 1023288-21-2 (3-(3-tert-butylphenyl)propanal)

3-(3-tert-Butylphenyl)propanal is a specialized aromatic aldehyde used primarily as an intermediate in organic synthesis and fragrance applications. Its structure, featuring a tert-butyl group at the meta position of the phenyl ring, enhances steric stability and influences reactivity in selective chemical transformations. The propanal side chain provides versatility for further functionalization, making it valuable in the synthesis of fine chemicals and flavor compounds. Its controlled purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks. The compound’s stability under standard conditions ensures reliable handling and storage.

3-(3-tert-butylphenyl)propanal structure

1023288-21-2 structure

Product Name:3-(3-tert-butylphenyl)propanal

CAS No:1023288-21-2

MF:C₁₃H₁₈O

MW:190.281424045563

CID:831004

PubChem ID:57429407

Update Time:2025-06-06

3-(3-tert-butylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonitrile,4-hydroxy-(9CI)
- 3-(3-TERT-BUTYLPHENYL)PROPANAL
- 3-[3-(2-Methyl-2-propanyl)phenyl]propanal
- m-t-butylphenyl propionaldehyde
- 3-(3-tert-butylphenyl)propanal
- Inchi： 1S/C13H18O/c1-13(2,3)12-8-4-6-11(10-12)7-5-9-14/h4,6,8-10H,5,7H2,1-3H3
- InChI Key： APFNXQQLJSEQBM-UHFFFAOYSA-N
- SMILES： O=CCCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

Exact Mass: 190.13600
Monoisotopic Mass: 190.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 3.11560

3-(3-tert-butylphenyl)propanal Pricemore >>

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Alichem	A014004374-250mg	3-(3'-Tert-butylphenyl)propionaldehyde	1023288-21-2	97%	250mg	$475.20	2023-09-04
Alichem	A014004374-500mg	3-(3'-Tert-butylphenyl)propionaldehyde	1023288-21-2	97%	500mg	$815.00	2023-09-04
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3799-100MG	3-(3-tert-butylphenyl)propanal	1023288-21-2	95%	100MG	￥ 1,801.00	2023-04-06
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3799-5G	3-(3-tert-butylphenyl)propanal	1023288-21-2	95%	5g	￥ 21,621.00	2023-04-06
Enamine	EN300-1827713-0.05g	3-(3-tert-butylphenyl)propanal	1023288-21-2		0.05g	$647.0	2023-09-19
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